4,5-dimethoxy-N-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)-2-nitrobenzamide

• IUPAC Name: 4,5-dimethoxy-N-(2-naphthalen-1-yl-2-pyrrolidin-1-ylethyl)-2-nitrobenzamide
• InChI: InChI=1S/C25H27N3O5/c1-32-23-14-20(21(28(30)31)15-24(23)33-2)25(29)26-16-22(27-12-5-6-13-27)19-11-7-9-17-8-3-4-10-18(17)19/h3-4,7-11,14-15,22H,5-6,12-13,16H2,1-2H3,(H,26,29)
• InChI Key: UWLICZNFTMFGSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)NCC(C2=CC=CC3=CC=CC=C32)N4CCCC4)[N+](=O)[O-])OC
• Molecular Formula: C25H27N3O5
• Molecular Weight: 449.5 g/mol

Description

4,5-dimethoxy-N-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)-2-nitrobenzamide (also known as NPD-001) is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Glycine Transporter Inhibitors

Research has explored the design and synthesis of phenoxymethylbenzamide derivatives as a novel class of glycine transporter type-2 (GlyT-2) inhibitors, showing potential for the treatment of neuropathic pain. Although the specific compound is not directly mentioned, similar structures within this research domain demonstrate the significance of naphthalene and pyrrolidine derivatives in developing new therapeutics (Takahashi et al., 2014).

Enantioselective Synthesis

The organopalladium complex containing ortho-metalated naphthalene derivatives has been utilized to promote asymmetric hydrophosphination reactions, highlighting the application of naphthalene-based compounds in the synthesis of chiral phosphine ligands for catalysis (Liu et al., 2009).

Conjugation Studies

Studies on the conjugation through naphthalene cores, particularly in 1,8-diamino-4,5-dinitronaphthalenes, quantify through-conjugation and explore the effects of various substituents, including pyrrolidin-1-yl groups, on electron transfer and molecular properties (Ozeryanskii et al., 2013).

Organocatalysis

The synthesis and NMR characterization of organocatalysts derived from naphthalene and pyrrolidine structures demonstrate their effectiveness in catalyzing asymmetric Michael addition reactions, suggesting their utility in organic synthesis and potential pharmaceutical applications (Yan-fang, 2008).

Heterocyclic Chemistry

Novel heterocyclic compounds, incorporating naphthalene and pyrrolidine moieties, have been synthesized and evaluated for their antibacterial and antifungal activities, indicating their potential as leads for the development of new antimicrobial agents (Patel & Patel, 2015).